Cas no 2763902-11-8 (2-[4-(2,2-Difluoroethoxy)phenyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid)

• Product Name: 2-[4-(2,2-Difluoroethoxy)phenyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
• CAS No: 2763902-11-8
• MF: C₁₄H₁₅F₂NO₅
• MW: 315.269411325455
• CID: 6086262
• PubChem ID: 165985434
• Update Time: 2025-05-24

2-[4-(2,2-Difluoroethoxy)phenyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2763902-11-8
• 2-[4-(2,2-difluoroethoxy)phenyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
• EN300-37343130
• 2-[4-(2,2-Difluoroethoxy)phenyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid

• Inchi： 1S/C14H15F2NO5/c1-2-7-21-14(20)17-12(13(18)19)9-3-5-10(6-4-9)22-8-11(15)16/h2-6,11-12H,1,7-8H2,(H,17,20)(H,18,19)
• InChI Key： QKPXWSNGBDRHFO-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(=CC=1)C(C(=O)O)NC(=O)OCC=C)F

Computed Properties

• Exact Mass: 315.09182890g/mol
• Monoisotopic Mass: 315.09182890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-[4-(2,2-Difluoroethoxy)phenyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid

2-[4-(2,2-Difluoroethoxy)phenyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic Acid: A Comprehensive Overview

The compound with CAS No 2763902-11-8, known as 2-[4-(2,2-Difluoroethoxy)phenyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential therapeutic applications. Recent studies have highlighted its role in modulating cellular pathways associated with various disease states, making it a promising candidate for drug development.

Structural Analysis and Synthesis

The molecular structure of 2-[4-(2,2-Difluoroethoxy)phenyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid is characterized by a phenyl ring substituted with a difluoroethoxy group at the para position. This substitution pattern enhances the molecule's stability and bioavailability. The central amino group is connected to a propenoyloxy carbonyl moiety, which introduces flexibility and reactivity into the molecule. The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions, as detailed in recent publications.

Pharmacological Properties and Mechanism of Action

Recent research has focused on understanding the pharmacological properties of this compound. Studies indicate that it exhibits potent activity against specific cellular targets, such as kinases and proteases, which are implicated in diseases like cancer and inflammatory disorders. The difluoroethoxy group plays a critical role in modulating the compound's selectivity and potency. Additionally, the propenoyloxy carbonyl moiety contributes to its ability to penetrate cellular membranes, enhancing its bioavailability.

Therapeutic Applications and Clinical Potential

The compound's therapeutic potential is supported by preclinical studies demonstrating its efficacy in animal models of chronic inflammation and cancer. Its ability to inhibit key enzymes involved in these conditions suggests a promising avenue for drug development. Furthermore, recent advancements in medicinal chemistry have enabled the optimization of this compound's pharmacokinetic properties, improving its suitability for clinical use.

Future Directions and Research Opportunities

Despite its promising profile, further research is required to fully elucidate the mechanisms underlying its activity and to address potential safety concerns. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area. The integration of advanced computational techniques with experimental approaches will likely accelerate the development of this compound into a clinically relevant therapeutic agent.